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Compound of Interest

Compound Name:
Triethylene glycol monododecyl

ether

Cat. No.: B050353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for

triethylene glycol monododecyl ether (CAS 3055-94-5), a non-ionic surfactant commonly

utilized in various scientific and pharmaceutical applications. This document synthesizes

available data from multiple safety data sheets (SDS) and scientific resources to present a

clear and concise summary of its properties, hazards, and handling procedures. The

information is intended to assist researchers, scientists, and drug development professionals in

the safe and effective use of this compound.

Chemical and Physical Properties
Triethylene glycol monododecyl ether is a clear, colorless to almost colorless liquid or a

white to almost white solid, depending on the ambient temperature.[1] A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Triethylene Glycol Monododecyl Ether
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Property Value Reference(s)

Chemical Formula C18H38O4 [1]

Molecular Weight 318.492 g/mol [2]

CAS Number 3055-94-5 [1][3]

EC Number 221-280-2 [1][3]

Physical State Liquid or Solid [1]

Appearance
Clear, Colorless to Almost

Colorless
[1]

Odor No data available [1]

Melting/Freezing Point 16 - 17.0 °C [4]

Boiling Point
181-183 °C @ 1 Torr;

412.0±25.0 °C at 760 mmHg
[2][4]

Flash Point 202.9±23.2 °C [2]

Density
0.950 g/cm³ @ 40 °C; 0.9±0.1

g/cm3
[2][4]

Vapor Pressure 0.0±2.2 mmHg at 25°C [2]

Solubility in Water No data available

LogP (Octanol/Water) 4.33 [2]

Stability
Stable under proper

conditions. Combustible.
[2][5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), triethylene glycol monododecyl ether is classified as causing serious eye irritation

(Category 2).[3] One source also indicates it may cause serious eye damage (Category 1).[6]

Signal Word: Warning[3]
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Hazard Statement:

H319: Causes serious eye irritation.[3]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

The following diagram illustrates the general GHS hazard communication workflow.
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GHS Hazard Communication Workflow

Toxicological Information
Limited quantitative toxicological data is available for triethylene glycol monododecyl ether.
Many safety data sheets report "no data available" for acute toxicity endpoints.[1][3] For the

related compound, triethylene glycol, more extensive data exists. It is crucial to note that the
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following data is for triethylene glycol and should be used for informational purposes only, as

the toxicological properties of triethylene glycol monododecyl ether may differ.

Table 2: Acute Toxicity Data for Triethylene Glycol

Endpoint Species Route Value Reference(s)

LD50 Rat Oral 17,000 mg/kg [7]

LD50 Mouse Oral 20,000 mg/kg

LD50 Rabbit Oral 8,400 mg/kg

LD50 Rabbit Dermal >20 mL/kg

One study mentions a DNA inhibition test for triethylene glycol monododecyl ether in guinea

pig kidney cells at a dose of 10 µmol/L.[2]

Experimental Protocols for Key Toxicity Tests
Standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) are typically followed for assessing the safety of chemical substances. The following

sections detail the methodologies for key toxicological evaluations.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to assess the acute oral toxicity of a substance and allows for its

classification.[8]

Methodology:

Sighting Study: A single animal (typically a female rat) is dosed at a starting dose level (e.g.,

300 mg/kg) to determine the appropriate starting dose for the main study.[9]

Main Study: Groups of animals of a single sex are dosed in a stepwise procedure using fixed

doses (5, 50, 300, 2000, or 5000 mg/kg).[8] The substance is administered as a single oral

dose via gavage.[8]
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[10]

Necropsy: A gross necropsy is performed on all animals at the end of the study.[8]
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OECD 420 Acute Oral Toxicity Workflow

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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This test evaluates the potential of a substance to cause skin irritation or corrosion.[5]

Methodology:

Application: A single dose (0.5 mL for liquids or 0.5 g for solids) of the test substance is

applied to a small area of the skin (approximately 6 cm²) of an albino rabbit.[5] The area is

covered with a gauze patch.[11]

Exposure: The exposure period is typically 4 hours.[5]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Observations continue for up to 14 days to

assess the reversibility of any effects.[5]

Scoring: The severity of the skin reactions is scored to determine the irritation potential.[12]
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OECD 404 Dermal Irritation Workflow

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test determines the potential of a substance to cause eye irritation or corrosion.[7]

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b050353?utm_src=pdf-body-img
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Test: A single dose of the test substance is applied into the conjunctival sac of one eye

of a single albino rabbit. The other eye serves as a control.[7]

Observation: The eye is examined for signs of corneal opacity, iritis, and conjunctival

redness and chemosis (swelling) at 1, 24, 48, and 72 hours after application.[7] The

observation period can extend up to 21 days to assess reversibility.[4]

Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial test, the

response is confirmed using up to two additional animals.[7]

Scoring: The ocular lesions are scored to classify the irritation potential.[4]
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OECD 405 Eye Irritation Workflow

Ecological Information
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Data on the ecotoxicity of triethylene glycol monododecyl ether is limited, with many

sources indicating no available data for toxicity to fish, daphnia, and algae.[1][13] Information

on persistence, degradability, and bioaccumulative potential is also largely unavailable.[1][13]

One study investigated the biodegradation of triethylene glycol monododecyl ether under

OECD Screening Test 301E conditions.[14]

For the related compound, triethylene glycol, some ecotoxicity data is available, as shown in

Table 3. It is generally considered to have low toxicity to aquatic organisms.[15][16]

Table 3: Ecotoxicity Data for Triethylene Glycol

Test Species Endpoint Value Reference(s)

Acute Toxicity

Bluegill sunfish

(Lepomis

macrochirus)

LC50 (96h) > 10,000 ppm [15]

Acute Toxicity

Fathead minnow

(Pimephales

promelas)

LC50 (96h)
59,900 - 77,400

ppm
[15]

Acute Toxicity

Sheepshead

minnow

(Cyprinodon

variegatus)

LC50 (96h) 48,000 ppm [15]

Acute Toxicity

Mysid shrimp

(Mysidopsis

bahia)

LC50 (96h) 11,000 ppm [15]

Handling, Storage, and First Aid
Handling:

Handle in a well-ventilated area.[1]

Wear suitable protective equipment, including gloves and safety glasses.[1][3] A face shield

may be required in some situations.[1]
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Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

Storage:

Keep container tightly closed.[1]

Store in a cool, dark, and well-ventilated place.[1][3]

Store away from incompatible materials such as oxidizing agents.[1]

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[3]

Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of

water.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][3]

Ingestion: Rinse mouth. Get medical advice/attention if you feel unwell.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Dry chemical, foam, carbon dioxide.[1]

Unsuitable Extinguishing Media: Water may scatter and spread the fire.[1]

Hazardous Combustion Products: Carbon dioxide, Carbon monoxide.[1]

Accidental Release:

Wear personal protective equipment.[3]
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Ensure adequate ventilation.[3]

Absorb spilled material with a suitable absorbent (e.g., sand, earth, sawdust).[1]

For large spills, contain the spill by bunding.[1]

Dispose of the collected material in accordance with local, state, and federal regulations.[1]

Conclusion
Triethylene glycol monododecyl ether is a widely used non-ionic surfactant with a primary

hazard of causing serious eye irritation. While comprehensive toxicological data for this specific

compound is limited, adherence to standard laboratory safety practices, including the use of

appropriate personal protective equipment, is essential to minimize exposure and ensure safe

handling. The information provided in this guide, including the summarized data and

standardized experimental protocols, serves as a valuable resource for professionals working

with this chemical, promoting a culture of safety and informed research. It is always

recommended to consult the most recent and specific Safety Data Sheet provided by the

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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